95-49-8

2-Chlorotoluene

In Stock

• CAS RN:
• 95-49-8

• Formula:
• C7H7Cl
  CH3C6H4Cl
  C7H7Cl

• InChI:
• InChI=1S/C7H7Cl/c1-6-4-2-3-5-7(6)8/h2-5H,1H3

• InChIKey:
• IBSQPLPBRSHTTG-UHFFFAOYSA-N

• 2-Chlorotoluene can be mineralized completely by Rhodococcus, strain OCT 10 DSM 45596(T). It is used in the preparation of 3-chloro-4-methylcatechol and 4-chloro-3-methylcatechol. The oxidation of 2-chlorotoluene is very well catalyzed by the enzymes: toluene dioxygenase of P. putida F1 and chlorobenzene dioxygenase from Burkholderia, strain PS12.
  O-chlorotoluene is a colorless liquid with an aromatic odor. Denser than water and poorly soluble in water. Hence sinks in water. (USCG, 1999)
  

Gadolinium carbonate

In Stock

• CAS RN:
• 5895-49-8

• Formula:
• C3Gd2O9

• InChI:
• InChI=1S/3CH2O3.2Gd/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6

• InChIKey:
• RQXZRSYWGRRGCD-UHFFFAOYSA-H

• Gadolinium carbonate is a useful research compound. Its molecular formula is C3Gd2O9 and its molecular weight is 494.5 g/mol. The purity is usually 95%.

2-Chloro-5-nitrothiophene

In Stock

• CAS RN:
• 13195-49-8

• Formula:
• C4H2ClNO2S

• InChI:
• InChI=1S/C4H2ClNO2S/c5-3-1-2-4(9-3)6(7)8/h1-2H

• InChIKey:
• ICZXWJPHHWNISM-UHFFFAOYSA-N

• 2-Chloro-5-nitrothiophene is a useful research compound. Its molecular formula is C4H2ClNO2S and its molecular weight is 163.58 g/mol. The purity is usually 95%.

1-(3,4-dimethylphenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-49-8

• Formula:
• C22H23N5O4S2

• InChI:
• InChI=1S/C22H23N5O4S2/c1-13-5-6-16(8-14(13)2)27-11-15(9-19(27)29)20(30)24-21-25-26-22(33-21)32-12-18(28)23-10-17-4-3-7-31-17/h3-8,15H,9-12H2,1-2H3,(H,23,28)(H,24,25,30)

• InChIKey:
• CSGXIVMXSWTPMB-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H23N5O4S2 and its molecular weight is 485.58. The purity is usually 95%.

N-(2-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-49-8

• Formula:
• C25H24N6O3S

• InChI:
• InChI=1S/C25H24N6O3S/c1-34-19-8-6-18(7-9-19)25(33)26-14-12-22-28-27-21-10-11-23(29-31(21)22)35-16-24(32)30-15-13-17-4-2-3-5-20(17)30/h2-11H,12-16H2,1H3,(H,26,33)

• InChIKey:
• SZKGVKLPAYAFGX-UHFFFAOYSA-N

• N-(2-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C25H24N6O3S and its molecular weight is 488.57. The purity is usually 95%.

Delucemine

• CAS RN:
• 186495-49-8

• Formula:
• C16H17F2N

• InChI:
• InChI=1S/C16H17F2N/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13/h2-7,10-11,16,19H,8-9H2,1H3

• InChIKey:
• MUGNLPWYHGOJEG-UHFFFAOYSA-N

• Delucemine, also known as Delucemine, is a useful research compound. Its molecular formula is C16H17F2N and its molecular weight is 261.31 g/mol. The purity is usually 95%.

D-arabino-Hexonic acid, 3-deoxy-5,6-O-(1-methylethylidene)-, |A-lactone

In Stock

• CAS RN:
• 110995-49-8

• Formula:
• C9H14O5

• InChI:
• InChI=1S/C9H14O5/c1-9(2)12-4-7(14-9)6-3-5(10)8(11)13-6/h5-7,10H,3-4H2,1-2H3/t5-,6-,7+/m0/s1

• InChIKey:
• RBPINRHSIWSYDU-LYFYHCNISA-N

• D-arabino-Hexonic acid, 3-deoxy-5,6-O-(1-methylethylidene)-, |A-lactone is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.2 g/mol. The purity is usually 95%.

2-[(4H-1,2,4-triazol-3-ylthio)methyl]benzoic acid

In Stock

• CAS RN:
• 733795-49-8

• Formula:
• C10H9N3O2S

• InChI:
• InChI=1S/C10H9N3O2S/c14-9(15)8-4-2-1-3-7(8)5-16-10-11-6-12-13-10/h1-4,6H,5H2,(H,14,15)(H,11,12,13)

• InChIKey:
• JVHKRPSXLPNVSP-UHFFFAOYSA-N

• 2-[(4H-1,2,4-triazol-3-ylthio)methyl]benzoic acid is a useful research compound. Its molecular formula is C10H9N3O2S and its molecular weight is 235.26 g/mol. The purity is usually 95%.

N-Ethyl-N-[2-[methyl(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)amino]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361895-49-8

• Formula:
• C16H25N5O2

• InChI:
• InChI=1S/C16H25N5O2/c1-4-15(22)20(5-2)12-16(23)19(3)11-14-18-17-13-9-7-6-8-10-21(13)14/h4H,1,5-12H2,2-3H3

• InChIKey:
• HCYVTRFLLKTGBM-UHFFFAOYSA-N

• N-Ethyl-N-[2-[methyl(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)amino]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C16H25N5O2 and its molecular weight is 319.409. The purity is usually 95%.

(3,3-Difluorocyclobutyl)-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379995-49-8

• Formula:
• C15H19F2N3O2

• InChI:
• InChI=1S/C15H19F2N3O2/c16-15(17)7-12(8-15)13(21)20-6-1-3-11(9-20)10-22-14-18-4-2-5-19-14/h2,4-5,11-12H,1,3,6-10H2

• InChIKey:
• OMGKPKYNRDHOKK-UHFFFAOYSA-N

• (3,3-Difluorocyclobutyl)-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C15H19F2N3O2 and its molecular weight is 311.333. The purity is usually 95%.

4-[2-[(2S)-Pyrrolidin-2-yl]ethyl]pyridine;dihydrochloride

In Stock

• CAS RN:
• 2418595-49-8

• Formula:
• C11H18Cl2N2

• InChI:
• InChI=1S/C11H16N2.2ClH/c1-2-11(13-7-1)4-3-10-5-8-12-9-6-10;;/h5-6,8-9,11,13H,1-4,7H2;2*1H/t11-;;/m1../s1

• InChIKey:
• KODIRJMNFLLNQG-NVJADKKVSA-N

• 4-[2-[(2S)-Pyrrolidin-2-yl]ethyl]pyridine;dihydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N2 and its molecular weight is 249.18. The purity is usually 95%.

2-chloro-6-fluoro-N-(1-(4-(4-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

In Stock

• CAS RN:
• 1019095-49-8

• Formula:
• C21H16ClFN4O2S

• InChI:
• InChI=1S/C21H16ClFN4O2S/c1-12-10-18(25-20(28)19-15(22)4-3-5-16(19)23)27(26-12)21-24-17(11-30-21)13-6-8-14(29-2)9-7-13/h3-11H,1-2H3,(H,25,28)

• InChIKey:
• MFRPSHSUXQUZSK-UHFFFAOYSA-N

• 2-chloro-6-fluoro-N-(1-(4-(4-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H16ClFN4O2S and its molecular weight is 442.9 g/mol. The purity is usually 95%.